Cas no 895461-86-6 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 895461-86-6
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 6430462
• PubChem ID: 7545204
• Update Time: 2025-11-01

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide
• Propanamide, N-[4-(4-methoxyphenyl)-2-thiazolyl]-3-[(4-methylphenyl)thio]-
• N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(p-tolylthio)propanamide
• F2537-0291
• 895461-86-6
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-methylphenyl)sulfanyl]propanamide
• Oprea1_865266
• AKOS024657981
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfanylpropanamide

• Inchi： 1S/C20H20N2O2S2/c1-14-3-9-17(10-4-14)25-12-11-19(23)22-20-21-18(13-26-20)15-5-7-16(24-2)8-6-15/h3-10,13H,11-12H2,1-2H3,(H,21,22,23)
• InChI Key： VZFMZVIKJDIOSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC(NC1=NC(=CS1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 384.09662023g/mol
• Monoisotopic Mass: 384.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 8.96±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide and Its Significance in Modern Chemical Biology

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide, with the CAS number 895461-86-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric moieties, including a thiazole ring, aromatic sulfanyl groups, and methoxy-substituted phenyl rings, positions this compound as a promising candidate for further exploration.

The thiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the structural motif of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide incorporates a sulfanyl group at the propyl chain's terminus, which can modulate the compound's solubility and bioavailability. This feature is particularly relevant in the context of drug delivery systems, where optimizing pharmacokinetic parameters is crucial for therapeutic efficacy.

The phenyl rings in this compound contribute to its hydrophobicity, which can influence its interaction with biological targets. The 4-methoxy substituent on one of the phenyl rings introduces a hydrophilic element, potentially enhancing water solubility while maintaining overall lipophilicity. This balance is critical for compounds intended for oral administration or topical application. Furthermore, the sulfanyl group at the propyl chain's terminus may participate in hydrogen bonding or other non-covalent interactions with biological targets, thereby affecting binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking studies and quantum mechanical calculations, researchers can gain insights into how N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide interacts with specific proteins or enzymes. These computational approaches have been instrumental in identifying potential lead compounds for further optimization. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain kinases or proteases implicated in cancer progression.

In vitro assays have been conducted to evaluate the biological activity of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide. Preliminary results indicate that it demonstrates moderate activity against selected cancer cell lines. The thiazole scaffold appears to disrupt critical signaling pathways by interfering with key enzymes involved in cell proliferation and survival. Additionally, the compound's ability to cross cell membranes suggests potential for intracellular delivery systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may be necessary to achieve enantiopure forms if stereochemical specificity is desired.

The pharmacokinetic profile of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide is another area of active investigation. Metabolic stability studies have been conducted to assess how the compound is processed within living systems. Understanding these metabolic pathways is essential for predicting drug efficacy and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to identify metabolites formed during biotransformation.

The potential therapeutic applications of this compound are broad-ranging. Given its structural features and observed biological activity, it may serve as a foundation for developing novel treatments against various diseases. For example, derivatives of thiazole sulfides have shown promise in treating neurodegenerative disorders by modulating oxidative stress and inflammation. Similarly, phenolic compounds are known for their antioxidant properties.

The development of new drug candidates often involves iterative processes of synthesis and characterization. Researchers continuously refine synthetic routes to improve scalability while maintaining high chemical purity. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

The regulatory landscape surrounding new chemical entities requires careful navigation to ensure compliance with safety and efficacy standards. Preclinical studies must be conducted to evaluate toxicity profiles before human trials can commence. Good Manufacturing Practices (GMP) must be followed during production to guarantee consistent quality control.

The future direction of research on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3-(4-methylphenyl)sulfanylpropanamide may include exploring its role in combination therapies or developing prodrugs that enhance bioavailability or targeted delivery mechanisms.